Cas no 2241877-08-5 ((2-(2-hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid)

(2-(2-Hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid is a deuterated boronic acid derivative used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. The incorporation of six deuterium atoms at the 2-hydroxyisopropyl group enhances metabolic stability and reduces susceptibility to oxidative degradation, making it valuable in isotopic labeling studies and pharmaceutical research. Its pyrimidine core facilitates efficient conjugation with aryl or heteroaryl halides, enabling the synthesis of complex bioactive molecules. The boronic acid moiety ensures high reactivity under mild conditions, while the deuterated side chain provides improved pharmacokinetic properties for drug development applications. This compound is particularly useful in the preparation of isotopically labeled compounds for mechanistic and tracer studies.
(2-(2-hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid structure
2241877-08-5 structure
Product Name:(2-(2-hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid
CAS No:2241877-08-5
MF:C7H11BN2O3
MW:181.984841585159
CID:4786734
PubChem ID:133554480
Update Time:2025-06-09

(2-(2-hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-(2-hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid
    • 2241877-08-5
    • 2-[1-Hydroxy-1-(methylethyl-d6)]-pyrimidine-5-boronic acid
    • F92512
    • Inchi: 1S/C7H11BN2O3/c1-7(2,11)6-9-3-5(4-10-6)8(12)13/h3-4,11-13H,1-2H3
    • InChI Key: PZRBDMOYZYHVGV-UHFFFAOYSA-N
    • SMILES: C(C1=NC=C(B(O)O)C=N1)(O)(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 188.1239329g/mol
  • Monoisotopic Mass: 188.1239329g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.5Ų

(2-(2-hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H904003-5mg
(2-(2-hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid
2241877-08-5 95%
5mg
¥1,306.00 2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H904003-25mg
(2-(2-hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid
2241877-08-5 95%
25mg
¥2,720.00 2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H904003-100mg
(2-(2-hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid
2241877-08-5 95%
100mg
¥22,880.00 2022-10-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R117233-5mg
(2-(2-hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid,95%
2241877-08-5 95%
5mg
¥929 2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R117233-25mg
(2-(2-hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid,95%
2241877-08-5 95%
25mg
¥2611 2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R117233-100mg
(2-(2-hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid,95%
2241877-08-5 95%
100mg
¥7834 2023-09-09

(2-(2-hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid Related Literature

Additional information on (2-(2-hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid

Compound CAS No 2241877-08-5: (2-(2-Hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic Acid

The compound (2-(2-Hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid with CAS No 2241877-08-5 is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its unique structure, which combines a pyrimidine ring system with a boronic acid group and a deuterated hydroxypropanone moiety. The presence of deuterium in the hydroxypropanone group suggests its potential use in isotopic labeling studies or as a stable isotope for metabolic research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and deuterium incorporation techniques. The pyrimidine ring system is a well-known scaffold in drug discovery due to its ability to interact with various biological targets such as kinases and nucleic acids. The boronic acid group further enhances its utility in cross-coupling reactions, making it a valuable intermediate in the construction of complex molecular architectures.

One of the most promising applications of (2-(2-Hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid lies in its potential as a building block for developing novel therapeutic agents. For instance, researchers have explored its use in constructing heterocyclic compounds with anti-cancer properties. The deuterated hydroxypropanone group not only adds stability to the molecule but also provides a unique isotopic signature that can be exploited in pharmacokinetic studies.

In addition to its role in drug discovery, this compound has also found applications in materials science. The boronic acid functionality enables the formation of covalent bonds with various substrates through Suzuki-Miyaura coupling reactions. This property makes it an attractive candidate for designing functional materials such as sensors and catalysts.

From an analytical standpoint, the compound's structure presents both challenges and opportunities for characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy are particularly useful for studying the deuterium distribution and confirming the stereochemistry of the hydroxypropanone group. Mass spectrometry has also proven to be effective in determining the molecular weight and structural integrity of this compound.

Looking ahead, ongoing research is focused on optimizing the synthesis of (2-(2-Hydroxypropan-2-yl-1,1,1,3,3,3-d6)pyrimidin-5-yl)boronic acid to improve yield and reduce costs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to unlock new avenues for its application in therapeutics and diagnostics.

In conclusion, (2-(2-Hydroxypropan-2-yl-CAS No 2241877_08_5.pyrimidin_5_yl)boronic acid) stands out as a versatile compound with immense potential across multiple disciplines. Its unique combination of structural features and functional groups positions it as a key player in modern chemical research.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd